Cas no 864759-64-8 ([3,4-difluoro-5-(trifluoromethyl)phenyl]boronic acid)

• Product Name: [3,4-difluoro-5-(trifluoromethyl)phenyl]boronic acid
• CAS No: 864759-64-8
• MF: C₇H₄BF₅O₂
• MW: 225.908479690552
• MDL: MFCD08706255
• CID: 718745
• PubChem ID: 17750044
• Update Time: 2025-11-02

[3,4-difluoro-5-(trifluoromethyl)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• (3,4-Difluoro-5-(trifluoromethyl)phenyl)boronic acid
• (3,4-Difluoro-5-(trifluoromethyl)-phenyl)boronic acid
• [3,4-difluoro-5-(trifluoromethyl)phenyl]boronic acid
• 3,4-difluoro-5-(trifluoromethyl)phenylboronic acid
• Boronic acid,B-[3,4-difluoro-5-(trifluoromethyl)phenyl]-
• B-[3,4-Difluoro-5-(trifluoromethyl)phenyl]boronic acid (ACI)
• Boronic acid, [3,4-difluoro-5-(trifluoromethyl)phenyl]- (9CI)
• (3,4-Difluoro-5-(trifluoromethyl)phenyl)boronicacid
• DTXSID80590196
• AKOS015852925
• MFCD08706255
• 864759-64-8
• 3,4-DIFLUORO-5-TRIFLUOROMETHYLPHENYLBORONIC ACID
• BS-25878
• DA-16947
• LPOLDWSSSVLGJH-UHFFFAOYSA-N
• CS-0159095
• 3,4-Difluoro-5-(trifluoromethyl)-phenylboronic acid
• E81972

• MDL： MFCD08706255
• Inchi： 1S/C7H4BF5O2/c9-5-2-3(8(14)15)1-4(6(5)10)7(11,12)13/h1-2,14-15H
• InChI Key： LPOLDWSSSVLGJH-UHFFFAOYSA-N
• SMILES： FC1C(F)=C(C(F)(F)F)C=C(B(O)O)C=1

Computed Properties

• Exact Mass: 226.02200
• Monoisotopic Mass: 226.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• PSA: 40.46000
• LogP: 0.66340

Additional information on [3,4-difluoro-5-(trifluoromethyl)phenyl]boronic acid

Comprehensive Guide to [3,4-difluoro-5-(trifluoromethyl)phenyl]boronic acid (CAS No. 864759-64-8)

[3,4-difluoro-5-(trifluoromethyl)phenyl]boronic acid (CAS No. 864759-64-8) is a highly specialized boronic acid derivative widely used in pharmaceutical research, material science, and organic synthesis. This compound belongs to the class of arylboronic acids, which are pivotal in modern chemistry due to their versatility in Suzuki-Miyaura cross-coupling reactions. The presence of both difluoro and trifluoromethyl substituents enhances its reactivity and stability, making it a valuable building block for advanced chemical applications.

The growing demand for fluorinated boronic acids like [3,4-difluoro-5-(trifluoromethyl)phenyl]boronic acid is driven by their critical role in drug discovery and agrochemical development. Researchers often search for "boronic acid derivatives for Suzuki coupling" or "fluorinated phenylboronic acids" to find high-purity reagents like this compound. Its unique structure allows for precise modifications in small-molecule drug candidates, particularly in oncology and CNS disease research.

In material science, [3,4-difluoro-5-(trifluoromethyl)phenyl]boronic acid serves as a key intermediate for designing organic electronic materials. The trifluoromethyl group improves thermal stability and electron-withdrawing properties, making it ideal for OLEDs and photovoltaic applications. Recent studies highlight its potential in creating high-performance polymers, addressing trending topics like "sustainable material innovation" and "green chemistry solutions."

The synthesis of [3,4-difluoro-5-(trifluoromethyl)phenyl]boronic acid involves careful control of reaction conditions to ensure high yield and purity. Common queries such as "how to purify boronic acids" or "storage conditions for fluorinated boronic acids" reflect user concerns about handling this compound. Proper storage in anhydrous environments and avoidance of prolonged exposure to air are critical to maintain its efficacy.

Market trends indicate rising interest in custom boronic acid synthesis, with 864759-64-8 being frequently requested for targeted molecular design. Its compatibility with automated synthesis platforms aligns with the pharmaceutical industry's shift toward high-throughput screening. Analysts project increased adoption in bioconjugation and proteomics research, answering search queries like "boronic acids in biotech applications."

From a regulatory perspective, [3,4-difluoro-5-(trifluoromethyl)phenyl]boronic acid requires standard laboratory safety protocols. While not classified as hazardous under normal conditions, researchers often look up "MSDS for fluorinated boronic acids" to ensure compliance. The compound's low environmental persistence makes it preferable for eco-conscious synthesis strategies.

Innovative applications continue to emerge, such as using 864759-64-8 in metal-organic frameworks (MOFs) for gas storage—a hot topic in energy research. Its electron-deficient aromatic system enables unique host-guest interactions, addressing searches for "advanced porous materials." This versatility positions it as a staple in both academic and industrial laboratories.

For purchasers, key considerations include batch-to-batch consistency and supplier reliability. Frequent search terms like "buy [3,4-difluoro-5-(trifluoromethyl)phenyl]boronic acid" or "CAS 864759-64-8 suppliers" emphasize the need for trusted sources. Reputable providers typically offer analytical certificates and NMR/HPLC data to verify quality.

In summary, [3,4-difluoro-5-(trifluoromethyl)phenyl]boronic acid represents a critical tool for modern chemistry, bridging drug development, advanced materials, and sustainable technologies. Its optimized structure answers the demand for high-selectivity reagents, while ongoing research expands its applications in cutting-edge fields like bioimaging probes and catalysis.